Cas no 91179-90-7 (1-Propanol, 3-(heptyloxy)-)

• Product Name: 1-Propanol, 3-(heptyloxy)-
• CAS No: 91179-90-7
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 787999
• PubChem ID: 13626387
• Update Time: 2025-04-19

1-Propanol, 3-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(heptyloxy)-
• 3-heptoxypropan-1-ol
• DTXSID50545315
• 3-(HEPTYLOXY)PROPAN-1-OL
• 91179-90-7
• AKOS012355454
• SCHEMBL1095721
• A1-49327

• Inchi： 1S/C10H22O2/c1-2-3-4-5-6-9-12-10-7-8-11/h11H,2-10H2,1H3
• InChI Key： RKCINAWJRONKGH-UHFFFAOYSA-N
• SMILES： O(CCCO)CCCCCCC

Computed Properties

• Exact Mass: 174.161979940g/mol
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų